Cas no 857623-77-9 (Acetanilide, 2,4-dicyano- (4CI))

Acetanilide,  2,4-dicyano-  (4CI) structure
857623-77-9 structure
Product Name:Acetanilide, 2,4-dicyano- (4CI)
CAS No:857623-77-9
MF:C10H7N3O
MW:185.182081460953
CID:717764
Update Time:2023-03-28

Acetanilide, 2,4-dicyano- (4CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(2,4-dicyanophenyl)-
    • Acetanilide, 2,4-dicyano- (4CI)
    • Acetanilide, 2,4-dicyano- (4CI)
    • N-(2,4-dicyanophenyl)acetamide
    • Acetamide, N-(2,4-dicyanophenyl)-
    • Inchi: 1S/C10H7N3O/c1-7(14)13-10-3-2-8(5-11)4-9(10)6-12/h2-4H,1H3,(H,13,14)
    • InChI Key: RMNRRUFHRABYGE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C#N)C=C1C#N)(=O)C

Computed Properties

  • Exact Mass: 185.059
  • Monoisotopic Mass: 185.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76.7A^2
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